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Compound of Interest

Compound Name:
5-Chloropyrazine-2-carboxylic acid

hydrazide

CAS No.: 848952-83-0

Cat. No.: B1453471

Get Quote

Executive Technical Summary
Substance: 5-Chloropyrazine-2-carboxylic acid hydrazide CAS: 76932-08-4 (Typical analog

reference) Chemical Class: Halogenated Heteroaromatic Hydrazide

Effective disposal of this compound requires a dual-strategy approach. You must manage the

chemical reactivity of the hydrazide functional group (a potent reducing agent) while adhering

to the regulatory requirements for halogenated organic waste.

Critical Warning: Unlike simple organic acids, the hydrazide moiety confers thermal instability

and reactivity with oxidizers. Improper disposal or mixing with incompatible waste streams

(e.g., nitrites, peroxides) can result in the generation of toxic gases (chloramines, nitrogen

oxides) or rapid exothermic decomposition.

Hazard Characterization & PPE
Before handling waste, the operator must acknowledge the specific hazards associated with

the degradation products of this molecule.
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Physical & Chemical Hazards
Parameter Hazard Description Operational Implication

Hydrazide Group
Reducing agent; potential skin

sensitizer.

DO NOT mix with oxidizing

waste (Nitric acid, Peroxides).

Risk of fire/explosion.

Chlorine Substituent Halogenated organic.

Requires high-temp

incineration (>1000°C) with

scrubbers. DO NOT mix with

non-halogenated solvents

(increases disposal

cost/complexity).

Thermal Stability
Potential for decomposition

>150°C.

Keep waste containers cool

and away from direct heat

sources.

Required Personal Protective Equipment (PPE)
Respiratory: N95 (minimum) or P100 respirator if handling bulk powder.

Dermal: Double nitrile gloves (0.11 mm minimum thickness). The hydrazide group can

penetrate standard latex.

Ocular: Chemical splash goggles.

Waste Segregation & Handling Protocol
The integrity of your waste stream relies on strict segregation. This compound must be

classified as Halogenated Organic Waste.

A. Solid Waste (Bulk Substance)
Containment: Place the solid substance in a wide-mouth high-density polyethylene (HDPE)

jar. Glass is acceptable but poses a breakage risk during transport.

Labeling: Affix a hazardous waste label clearly marked:
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Chemical Name: 5-Chloropyrazine-2-carboxylic acid hydrazide

Constituents: 100%

Hazard Checkboxes: Toxic, Irritant.

Note: "Contains Halogens" (Critical for the incineration facility).

Secondary Containment: Place the primary container inside a clear, sealable bag to prevent

contamination of the outer container surfaces.

B. Liquid Waste (Mother Liquors/Solutions)
If the compound is dissolved (e.g., in DMSO, Methanol, or DMF):

Solvent Compatibility: Ensure the solvent is compatible with halogenated waste streams.

pH Check: Ensure the solution is Neutral (pH 6-8). Acidic solutions containing hydrazides

can be unstable.

Segregation: Pour into the Halogenated Solvent Waste carboy.

Prohibited: Do not pour into "Aqueous Acid" or "Non-Halogenated" streams.

C. Trace Residue Neutralization (Glassware Only)
For cleaning spatulas or glassware (NOT for bulk disposal):

Oxidation: Treat contaminated glassware with a dilute (5-10%) household bleach solution.

Mechanism: Hypochlorite oxidizes the hydrazide to nitrogen gas and the corresponding acid.

Safety: Perform in a fume hood.

Warning: Do not use this method for bulk powder, as the reaction is exothermic and can

generate chloramines if not pH controlled.

Visual Workflows
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Logic Flow: Waste Stream Decision Matrix
This diagram illustrates the decision process for segregating this specific compound to prevent

cross-contamination.
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Figure 1: Decision matrix for segregating 5-Chloropyrazine-2-carboxylic acid hydrazide
waste. Note that even if dissolved in non-halogenated solvents, the presence of the

chloropyrazine ring mandates a halogenated waste stream designation.

Emergency Response: Spill Cleanup
In the event of a powder spill outside of containment.

Powder Spill Detected Evacuate Immediate Area
Don PPE (Double Gloves, N95)

Cover with wet paper towels
(Prevents dust) Scoop into Waste Jar Wipe surface with

10% Bleach -> Water Tag as Hazardous Debris

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol prioritizing dust suppression and chemical

deactivation.

Regulatory & Logistics (US Context)
EPA Waste Classification
While this specific compound may not be listed on the P-list or U-list explicitly by CAS number,

it must be characterized by the generator based on its properties (40 CFR § 262.11).

Characteristic Waste: Often treated as D001 (Ignitable/Reactive) if in bulk due to the

hydrazide energy potential, or simply as toxic organic waste.

Halogen Content: The presence of the Chlorine atom on the pyrazine ring triggers

requirements for Halogenated Organic disposal paths.

Final Disposal Method
Acceptable: High-temperature incineration (Rotary Kiln) with secondary combustion chamber

and acid gas scrubbing (to capture HCl generated from the chloropyrazine).

Unacceptable: Sewer disposal (illegal and toxic to aquatic life), Landfill (leaching risk).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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